Cas no 502164-22-9 ((E)-Ethyl 4-butoxy-2-oxobut-3-enoate)

(E)-Ethyl 4-butoxy-2-oxobut-3-enoate is a versatile α,β-unsaturated ester with applications in organic synthesis and pharmaceutical intermediates. Its structure features a reactive enone moiety, enabling participation in Michael additions, cycloadditions, and other conjugate addition reactions. The butoxy and ethoxy ester groups enhance solubility in organic solvents, facilitating its use in homogeneous reaction conditions. This compound is particularly valuable in the synthesis of heterocyclic frameworks and functionalized carbonyl derivatives. Its stability under standard conditions and well-defined reactivity profile make it a practical choice for controlled transformations. Careful handling is recommended due to its potential sensitivity to strong nucleophiles or acidic/basic environments.
(E)-Ethyl 4-butoxy-2-oxobut-3-enoate structure
502164-22-9 structure
Product Name:(E)-Ethyl 4-butoxy-2-oxobut-3-enoate
CAS No:502164-22-9
MF:C10H16O4
MW:200.231643676758
CID:1562878
PubChem ID:18522593
Update Time:2025-06-07

(E)-Ethyl 4-butoxy-2-oxobut-3-enoate Chemical and Physical Properties

Names and Identifiers

    • 3-Butenoic acid, 4-butoxy-2-oxo-, ethyl ester
    • (E)-Ethyl 4-butoxy-2-oxobut-3-enoate
    • SCHEMBL7068400
    • 502164-22-9
    • AM87010
    • ethyl (E)-4-butoxy-2-oxobut-3-enoate
    • Inchi: 1S/C10H16O4/c1-3-5-7-13-8-6-9(11)10(12)14-4-2/h6,8H,3-5,7H2,1-2H3/b8-6+
    • InChI Key: WSQKPVMVPNBPFV-SOFGYWHQSA-N
    • SMILES: O(/C=C/C(C(=O)OCC)=O)CCCC

Computed Properties

  • Exact Mass: 200.10488
  • Monoisotopic Mass: 200.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 8
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6

(E)-Ethyl 4-butoxy-2-oxobut-3-enoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E126390-250mg
(E)-Ethyl 4-butoxy-2-oxobut-3-enoate
502164-22-9
250mg
$ 165.00 2022-06-05
TRC
E126390-500mg
(E)-Ethyl 4-butoxy-2-oxobut-3-enoate
502164-22-9
500mg
$ 270.00 2022-06-05
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